Cas no 851132-24-6 (2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 851132-24-6
• MF: C₂₂H₂₅N₃OS
• MW: 379.518403768539
• CID: 5843909
• PubChem ID: 4656288
• Update Time: 2025-05-22

2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)-N-mesitylacetamide
• Acetamide, 2-[[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]thio]-N-(2,4,6-trimethylphenyl)-
• 851132-24-6
• 2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
• F0599-0210
• EU-0091204
• AKOS024585945
• 2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanyl-N-(2,4,6-trimethylphenyl)acetamide
• 2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

• Inchi： 1S/C22H25N3OS/c1-14-8-15(2)12-19(11-14)25-7-6-23-22(25)27-13-20(26)24-21-17(4)9-16(3)10-18(21)5/h6-12H,13H2,1-5H3,(H,24,26)
• InChI Key： ISXYMAHKULZJGA-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)CSC1N(C2=CC(C)=CC(C)=C2)C=CN=1

Computed Properties

• Exact Mass: 379.17183360g/mol
• Monoisotopic Mass: 379.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

Compound CAS No 851132-24-6: A Comprehensive Overview

CAS No 851132-24-6, also known as 2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound has garnered significant attention in recent years due to its unique structural properties and potential for use in advanced materials and drug development.

The molecular structure of CAS No 851132-24-6 is characterized by the presence of an imidazole ring, which is a five-membered heterocyclic compound containing two nitrogen atoms. The imidazole ring is further substituted with a sulfanyl group (-S-) and an acetamide functional group. This combination of functional groups imparts the compound with unique electronic and steric properties, making it highly versatile in various chemical reactions and applications.

Recent studies have highlighted the potential of CAS No 851132-24-6 in the field of drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This has opened new avenues for the development of targeted drug delivery systems, particularly in the treatment of chronic diseases such as cancer and cardiovascular disorders.

In addition to its pharmaceutical applications, CAS No 851132-24-6 has also been investigated for its role in material science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications.

The synthesis of CAS No 851132-24-6 involves a multi-step process that typically begins with the preparation of the imidazole derivative. This is followed by a series of coupling reactions to introduce the sulfanyl and acetamide groups. Recent advancements in catalytic methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

From an environmental perspective, the ecological impact of CAS No 851132-24-6 has been a topic of interest. Studies have shown that the compound exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is required to fully understand its long-term effects on ecosystems and to develop sustainable methods for its disposal.

In conclusion, CAS No 851132-24-6 represents a promising compound with a wide range of potential applications across various fields. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within the chemical and pharmaceutical industries.